Cas no 2228771-03-5 (3-amino-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-1-one)

• Product Name: 3-amino-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-1-one
• CAS No: 2228771-03-5
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5974541
• PubChem ID: 165860888
• Update Time: 2025-10-28

3-amino-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-1-one
• EN300-1752661
• 3-amino-1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-1-one
• 2228771-03-5

• Inchi： 1S/C13H22N2O/c1-9(2)8-15-10(3)7-12(11(15)4)13(16)5-6-14/h7,9H,5-6,8,14H2,1-4H3
• InChI Key： NUKIONAXDBDGPJ-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=C(C)N(C=1C)CC(C)C

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48Ų

Additional information on 3-amino-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-1-one

3-Amino-1-(2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-yl)Propan-1-one

The compound with CAS No 2228771-03-5, known as 3-amino-1-(2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl)propan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of 3-amino-1-(2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl)propan-1-one is characterized by a pyrrole ring substituted with methyl groups at positions 2 and 5, a 2-methylpropyl group attached to position 1, and an amino group at position 3. The propanone moiety further enhances the molecule's functional diversity, making it a versatile building block for synthetic chemistry.

Recent studies have highlighted the compound's potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 3-amino-1-(2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl)propan-1-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, researchers are investigating the biodegradability and ecological impact of 3-amino-1-(2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl)propan-1-one. Preliminary studies suggest that it has low toxicity to aquatic organisms under controlled conditions, but further research is needed to fully understand its environmental footprint.

In conclusion, 3-amino-1-(2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl)propan-1-one (CAS No 2228771-03